Cas no 98556-65-1 (3-Cyano-5-nitrobenzoic Acid)

• Product Name: 3-Cyano-5-nitrobenzoic Acid
• CAS No: 98556-65-1
• MF: C₈H₄N₂O₄
• MW: 192.128361701965
• CID: 801931
• PubChem ID: 21942565
• Update Time: 2025-04-19

3-Cyano-5-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-cyano-5-nitro-
• 3-Cyano-5-nitrobenzoic acid
• AB50170
• SCHEMBL3228826
• 98556-65-1
• CS-0373290
• 3-cyano-5-nitro-benzoic acid
• AKOS006330498
• DTXSID20620507
• GHUIBKBNBPSUTC-UHFFFAOYSA-N
• 3-CYANO-5-NITROBENZOICACID
• 3-Cyano-5-nitrobenzoic Acid

• Inchi： 1S/C8H4N2O4/c9-4-5-1-6(8(11)12)3-7(2-5)10(13)14/h1-3H,(H,11,12)
• InChI Key： GHUIBKBNBPSUTC-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 192.01710661g/mol
• Monoisotopic Mass: 192.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives